Cas no 20963-23-9 (Acetic acid, chlorooxo-, butyl ester)

• Product Name: Acetic acid, chlorooxo-, butyl ester
• CAS No: 20963-23-9
• MF: C₆H₉ClO₃
• MW: 164.586861371994
• CID: 1396950
• PubChem ID: 13135075
• Update Time: 2025-04-20

Acetic acid, chlorooxo-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, chlorooxo-, butyl ester
• butyl 2-chloro-2-oxoacetate
• butoxycarbonylformyl chloride
• DA-34999
• SCHEMBL7065654
• Butyl chloro(oxo)acetate
• 20963-23-9
• DTXSID40520999

• Inchi： 1S/C6H9ClO3/c1-2-3-4-10-6(9)5(7)8/h2-4H2,1H3
• InChI Key： FFYIWHUDKRDPBB-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OCCCC)=O

Computed Properties

• Exact Mass: 164.02407
• Monoisotopic Mass: 164.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37